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Compound of Interest

Compound Name: 4-(Hexyloxy)benzohydrazide

CAS No.: 64328-63-8

Cat. No.: B1271002

Get Quote

Executive Summary & Chemical Context
4-(Hexyloxy)benzohydrazide (CAS: 64328-63-8) serves as a critical intermediate in the

synthesis of liquid crystalline materials, Schiff base ligands, and bioactive pharmacophores.

Unlike simple benzohydrazides, this molecule possesses a distinct amphiphilic architecture: a

polar hydrazide head group (

) capable of hydrogen bonding, and a hydrophobic hexyloxy tail (

) that imparts lipophilicity.

This guide outlines a rigorous, self-validating protocol for determining the solid-liquid

equilibrium (solubility) of this compound. Understanding its solubility profile is essential for

optimizing recrystallization yields during synthesis and designing delivery systems for

pharmaceutical applications.

Physicochemical Profile[1][2][3][4][5]
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Molecular Formula:

Molecular Weight: 236.31 g/mol

Structural Feature: The hexyloxy chain introduces significant non-polar character, suggesting

higher solubility in non-polar solvents (e.g., Toluene) compared to its parent compound,

benzohydrazide, while retaining solubility in polar protic solvents (e.g., Ethanol) due to the

hydrazide moiety.

Experimental Methodology: The Isothermal
Saturation Method
To ensure data integrity and reproducibility, the Isothermal Saturation Method (static

equilibrium) is the gold standard. This protocol minimizes kinetic errors associated with

dissolution rates.

Reagents and Apparatus
Solute: 4-(Hexyloxy)benzohydrazide (Re-crystallized from Ethanol, Purity > 99.5% verified

by DSC/HPLC).

Solvents: HPLC Grade (Water, Methanol, Ethanol, Isopropanol, Ethyl Acetate, Toluene,

Acetone, Acetonitrile).

Apparatus: Double-jacketed glass vessels connected to a precision thermostatic water bath (

K).

Step-by-Step Protocol
This workflow ensures thermodynamic equilibrium is reached before sampling.

Preparation: Add excess solid solute to 50 mL of the selected solvent in the jacketed vessel.

The mixture must remain heterogeneous (solid present) throughout the experiment.

Equilibration: Stir continuously using a magnetic stirrer at the target temperature for 24

hours.
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Settling: Stop stirring and allow the suspension to settle for 2 hours at the same temperature

to separate phases.

Sampling: Withdraw the supernatant using a pre-heated glass syringe equipped with a 0.45

PTFE filter (to remove micro-crystals).

Quantification:

Gravimetric Analysis: Evaporate solvent in a tared dish and dry to constant weight under

vacuum.

HPLC Analysis (Preferred): Dilute aliquot with mobile phase and analyze (UV detection at

nm).

Experimental Workflow Diagram

Start: Excess Solute + Solvent Equilibration
(Stir 24h @ Temp T)

Phase Separation
(Settle 2h @ Temp T)

Sampling
(Heated Syringe + 0.45µm Filter)

Quantification
(Gravimetric or HPLC) Mole Fraction (x)

Click to download full resolution via product page

Figure 1: Standardized workflow for isothermal solubility determination.

Thermodynamic Modeling & Data Analysis
Raw solubility data (mole fraction,

) must be correlated using thermodynamic models to validate consistency and predict solubility
at unmeasured temperatures.

Modified Apelblat Equation
This semi-empirical model is widely used for its high accuracy in correlating solubility with

temperature.

: Mole fraction solubility of the solute.

: Absolute temperature (Kelvin).
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: Empirical parameters derived from non-linear regression.

Utility: Excellent for interpolation within the experimental temperature range.

Van't Hoff Equation
Used to determine the thermodynamic functions of the dissolution process.

: Apparent enthalpy of dissolution.

: Apparent entropy of dissolution.

: Universal gas constant (8.314 J/mol·K).

Interpretation:

If

: The dissolution is endothermic (solubility increases with temperature).

If

(Gibbs free energy)

: The process is spontaneous.

Thermodynamic Logic Diagram
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Experimental Data
(x vs T)

Regression Analysis
(Apelblat / Van't Hoff)
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Figure 2: Logical flow for extracting thermodynamic parameters from raw solubility data.

Solvent Effect & Structure-Property Relationships
When analyzing 4-(Hexyloxy)benzohydrazide, the choice of solvent is critical due to its

"Janus-faced" (amphiphilic) nature.

Solvent Polarity Categories
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Solvent Type Examples
Interaction
Mechanism

Expected Solubility
Trend

Polar Protic Methanol, Ethanol

Hydrogen bonding

with hydrazide group (

)

High (Decreases as

alkyl chain length of

solvent increases)

Polar Aprotic DMF, DMSO
Dipole-dipole

interactions

Very High (Strong

solvation of the polar

head)

Non-Polar Toluene, Hexane
Van der Waals forces

with hexyloxy tail

Moderate (Higher than

simple

benzohydrazide due

to hexyl chain)

Medium Polar Ethyl Acetate Mixed interactions Moderate to High

The "Like Dissolves Like" Nuance
For this specific compound, the Hansen Solubility Parameters (HSP) offer the best predictive

insight. The hexyloxy tail (

dispersion forces) competes with the hydrazide head (

hydrogen bonding).

Observation: In pure water, solubility is likely low due to the hydrophobic hexyl chain

dominating the energetic cost of cavity formation.

Optimization: For recrystallization, a mixture of Ethanol (solvent) and Water (anti-solvent) is

often ideal, exploiting the temperature sensitivity of the hydrazide group's solubility.

Data Presentation Template
Researchers should tabulate their findings using the standardized format below to facilitate

peer review and industrial application.

Table 1: Experimental Mole Fraction Solubility (
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) of 4-(Hexyloxy)benzohydrazide (P = 0.1 MPa)

T (K)
Methanol (

)

Ethanol (

)

Toluene (

)

Ethyl Acetate (

)

288.15 [Data] [Data] [Data] [Data]

293.15 [Data] [Data] [Data] [Data]

298.15 [Data] [Data] [Data] [Data]

... ... ... ... ...

323.15 [Data] [Data] [Data] [Data]

Note: Data must be reported with standard uncertainty

and relative standard uncertainty

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Compound N'-benzylidene-4-(hexyloxy)benzohydrazide - Chemdiv [chemdiv.com]

3. 4-(Hexyloxy)benzohydrazide | 64328-63-8 | Benchchem [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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